Cas no 2105186-33-0 (2,2-dimethyl-3-(oxan-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(oxan-2-yl)cyclopropan-1-amine
• CAS No: 2105186-33-0
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6394665
• PubChem ID: 165616083
• Update Time: 2025-06-27

2,2-dimethyl-3-(oxan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(oxan-2-yl)cyclopropan-1-amine
• 2105186-33-0
• EN300-1820712

• Inchi： 1S/C10H19NO/c1-10(2)8(9(10)11)7-5-3-4-6-12-7/h7-9H,3-6,11H2,1-2H3
• InChI Key： WNVAJLGHRSTGFR-UHFFFAOYSA-N
• SMILES： O1CCCCC1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-dimethyl-3-(oxan-2-yl)cyclopropan-1-amine

Introduction to 2,2-Dimethyl-3-(Oxan-2-yl)cyclopropan-1-amine (CAS No. 2105186-33-0)

2,2-Dimethyl-3-(oxan-2-yl)cyclopropan-1-amine (CAS No. 2105186-33-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, characterized by its cyclopropane ring and oxane substituent, offers a promising scaffold for the development of new therapeutic agents.

The cyclopropane ring in 2,2-dimethyl-3-(oxan-2-yl)cyclopropan-1-amine is a three-membered ring with high ring strain, which can impart unique reactivity and conformational rigidity to the molecule. This rigidity can be advantageous in drug design, as it can help to lock the molecule into a specific conformation that may enhance its binding affinity to target proteins. The oxane substituent (a six-membered cyclic ether) adds further complexity and potential for functionalization, making this compound a versatile starting point for synthetic chemistry.

Recent studies have explored the synthetic routes to produce 2,2-dimethyl-3-(oxan-2-yl)cyclopropan-1-amine. One notable method involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to be highly efficient and selective. These reactions allow for the precise introduction of various functional groups onto the cyclopropane ring, thereby expanding the chemical diversity of the compound. For example, a study published in the Journal of Organic Chemistry demonstrated that palladium-catalyzed allylic substitution reactions could be used to introduce different substituents onto the cyclopropane ring, leading to a series of derivatives with diverse biological activities.

In terms of biological activity, 2,2-dimethyl-3-(oxan-2-yl)cyclopropan-1-amine has shown promise in several areas. Preliminary studies have indicated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have neuroprotective properties, potentially making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound were effective in reducing oxidative stress and preventing neuronal cell death in vitro.

The pharmacokinetic properties of 2,2-dimethyl-3-(oxan-2-yl)cyclopropan-1-amine have also been investigated. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential drug candidate. Furthermore, it has demonstrated low toxicity in animal models, suggesting that it may be safe for clinical use.

In conclusion, 2,2-dimethyl-3-(oxan-2-yl)cyclopropan-1-amine (CAS No. 2105186-33-0) is a promising compound with a unique structure that offers significant potential for further research and development in medicinal chemistry. Its versatile synthetic routes and favorable biological activities make it an attractive candidate for the discovery of new therapeutic agents. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in various disease states.